1-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide

• IUPAC Name: 1-phenyl-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)methanesulfonamide
• InChI: InChI=1S/C19H22N2O4S/c1-19(2)13-25-17-10-9-15(11-16(17)21(3)18(19)22)20-26(23,24)12-14-7-5-4-6-8-14/h4-11,20H,12-13H2,1-3H3
• InChI Key: PVMRYOGDCJXVLY-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C2)NS(=O)(=O)CC3=CC=CC=C3)N(C1=O)C)C
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

1-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide is a useful research compound. Its molecular formula is C19H22N2O4S and its molecular weight is 374.46. The purity is usually 95%.
BenchChem offers high-quality 1-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

• The synthesis of N-(3-phenylprop-2-yn-1-yl)-sulfonamides from serine and threonine, leading to pyrrolidin-3-ones instead of the expected 1,4-oxazepanes, showcases the complexity of reactions involving sulfonamide derivatives. This highlights the potential for discovering unexpected products or pathways in the synthesis of related compounds (Králová et al., 2019).
• Research into the synthesis of high molecular weight polybenzoxazoles and their stability under acidic conditions contributes to understanding the polymerization processes and stability of complex molecules that include sulfonamide groups (Kim et al., 2005).

Photophysical and Material Applications

• Studies on the photophysical properties of lyotropic liquid crystalline polybenzazoles in methanesulfonic acid solutions illustrate the potential for developing materials with specific optical properties. This research could inform the design of new materials incorporating similar sulfonamide structures for optical or electronic applications (Wang et al., 2003).

Chemical Transformations and Mechanistic Insights

• The reaction of 2-methanesulfonyl-5-phenyl-1,3,4-oxadiazole with binucleophilic reagents, leading to fused s-triazoles, underscores the reactivity of sulfonamide derivatives in generating heterocyclic compounds. This demonstrates the utility of sulfonamide derivatives in synthesizing complex heterocyclic structures (Sasaki et al., 1984).

Catalysis and Reaction Media

• The development of a magnetic iron oxide supported phenylsulfonic acid as a nanocatalyst for green synthesis of tetrahydrobenzo[b]pyrans showcases the application of sulfonamide derivatives in catalysis and sustainable chemistry. This highlights the role of sulfonamide-based catalysts in facilitating environmentally friendly chemical transformations (Elhamifar et al., 2018).